Cas no 2649068-00-6 (7-(isocyanatomethyl)-1-methyl-1H-indole)

• Product Name: 7-(isocyanatomethyl)-1-methyl-1H-indole
• CAS No: 2649068-00-6
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 5990309
• PubChem ID: 117280489
• Update Time: 2025-10-29

7-(isocyanatomethyl)-1-methyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 7-(isocyanatomethyl)-1-methyl-1H-indole
• EN300-1775173
• 2649068-00-6

• Inchi： 1S/C11H10N2O/c1-13-6-5-9-3-2-4-10(11(9)13)7-12-8-14/h2-6H,7H2,1H3
• InChI Key： CZLPPCPSPCLHSZ-UHFFFAOYSA-N
• SMILES： O=C=NCC1=CC=CC2C=CN(C)C=21

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.4Ų

Additional information on 7-(isocyanatomethyl)-1-methyl-1H-indole

Introduction to 7-(Isocyanatomethyl)-1-methyl-1H-indole (CAS No. 2649068-00-6)

7-(Isocyanatomethyl)-1-methyl-1H-indole, a compound with the CAS number 2649068-00-6, is a unique and versatile molecule that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound belongs to the indole family, which is known for its diverse biological activities and potential applications in drug discovery and development.

The structure of 7-(isocyanatomethyl)-1-methyl-1H-indole features a central indole core with a methyl group at the 1-position and an isocyanatomethyl group at the 7-position. The isocyanate functional group, characterized by the -N=C=O moiety, imparts unique reactivity and chemical properties to the molecule, making it a valuable building block in synthetic chemistry. The presence of the indole ring, which is a common scaffold in many natural products and bioactive compounds, further enhances its potential for pharmacological applications.

Recent research has highlighted the significance of 7-(isocyanatomethyl)-1-methyl-1H-indole in various areas of scientific inquiry. For instance, studies have explored its role as an intermediate in the synthesis of more complex molecules with therapeutic potential. The isocyanate group can undergo a wide range of reactions, including nucleophilic addition, to form ureas and carbamates, which are important classes of compounds in medicinal chemistry. These derivatives have been investigated for their anti-inflammatory, antiviral, and anticancer properties.

In the context of drug discovery, 7-(isocyanatomethyl)-1-methyl-1H-indole has shown promise as a lead compound for the development of novel therapeutic agents. Its structural flexibility allows for the introduction of various functional groups through chemical modification, enabling researchers to fine-tune its biological activity and pharmacokinetic properties. For example, modifications at the 3-position of the indole ring have been shown to enhance binding affinity to specific protein targets, such as G protein-coupled receptors (GPCRs) and enzymes involved in metabolic pathways.

The biological activity of 7-(isocyanatomethyl)-1-methyl-1H-indole has been studied in several preclinical models. In vitro assays have demonstrated its ability to modulate cellular signaling pathways and inhibit the proliferation of cancer cells. Additionally, animal studies have provided insights into its pharmacokinetic profile and safety profile. These findings suggest that 7-(isocyanatomethyl)-1-methyl-1H-indole could serve as a valuable starting point for the design of more potent and selective drugs.

Beyond its direct therapeutic applications, 7-(isocyanatomethyl)-1-methyl-1H-indole has also been utilized as a tool compound in chemical biology research. Its unique structure allows it to serve as a probe for investigating protein-protein interactions and other molecular mechanisms underlying disease processes. By understanding these interactions at a molecular level, researchers can identify new targets for therapeutic intervention.

In summary, 7-(isocyanatomethyl)-1-methyl-1H-indole (CAS No. 2649068-00-6) is a multifaceted compound with significant potential in both fundamental research and applied pharmaceutical development. Its structural features and reactivity make it an attractive candidate for synthetic chemists and medicinal chemists alike. As ongoing research continues to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.